6-Bromo-4,5-dimethylpyridin-3-amine
Description
6-Bromo-4,5-dimethylpyridin-3-amine is a halogenated pyridine derivative featuring a bromine atom at the C6 position and methyl groups at C4 and C5. This compound serves as a key intermediate in pharmaceutical and agrochemical synthesis due to its reactive bromine site and electron-rich aromatic system.
Properties
Molecular Formula |
C7H9BrN2 |
|---|---|
Molecular Weight |
201.06 g/mol |
IUPAC Name |
6-bromo-4,5-dimethylpyridin-3-amine |
InChI |
InChI=1S/C7H9BrN2/c1-4-5(2)7(8)10-3-6(4)9/h3H,9H2,1-2H3 |
InChI Key |
ZMZDCGPCPLOVRW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=NC=C1N)Br)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-Bromo-4,5-dimethylpyridin-3-amine can be achieved through several methods. One common approach involves the bromination of 4,5-dimethylpyridin-3-amine. This reaction typically uses bromine or a brominating agent under controlled conditions to introduce the bromine atom at the desired position on the pyridine ring .
Another method involves the Suzuki cross-coupling reaction, where 5-bromo-2-methylpyridin-3-amine is reacted with arylboronic acids in the presence of a palladium catalyst.
Industrial Production Methods
Industrial production of 6-Bromo-4,5-dimethylpyridin-3-amine typically involves large-scale bromination reactions. These reactions are carried out in reactors with precise control over temperature, pressure, and reactant concentrations to ensure high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
6-Bromo-4,5-dimethylpyridin-3-amine undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.
Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding N-oxides or reduction to form amines.
Coupling Reactions: It can participate in coupling reactions such as Suzuki and Heck reactions to form complex organic molecules.
Common Reagents and Conditions
Nucleophilic Substitution: Common reagents include sodium hydroxide, potassium carbonate, and various nucleophiles.
Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid are used.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.
Coupling Reactions: Palladium catalysts, arylboronic acids, and appropriate solvents are used.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyridines, while coupling reactions can produce complex aromatic compounds .
Scientific Research Applications
6-Bromo-4,5-dimethylpyridin-3-amine has several scientific research applications:
Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.
Organic Synthesis: The compound serves as an intermediate in the synthesis of various organic molecules, including agrochemicals and dyes.
Material Science: It is used in the development of novel materials with specific electronic and optical properties.
Mechanism of Action
The mechanism of action of 6-Bromo-4,5-dimethylpyridin-3-amine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The exact molecular targets and pathways involved vary based on the specific compound synthesized from this intermediate .
Comparison with Similar Compounds
6-Bromo-2-chloro-4-iodopyridin-3-amine
- Structure : Features bromine (C6), chlorine (C2), and iodine (C4) substituents.
- Key Differences :
- Electronic Effects : The presence of three halogens creates a highly electron-deficient ring, increasing susceptibility to nucleophilic aromatic substitution compared to the target compound.
- Steric Profile : Lacks methyl groups, reducing steric hindrance at C4/C5.
- Applications : Used in cross-coupling reactions due to multiple halogen leaving groups .
- Commercial Data : Priced at $400/g (1 g scale), reflecting higher synthesis complexity .
6-Chloro-N,5-dimethylpyridin-3-amine
6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine
- Structure: Methoxy (C2), dihydrobenzodioxin (C6), and dimethylaminomethylphenylamine (N3).
- Key Differences :
6-Bromo-4,5-dimethylbenzofuroxan
- Structure : Benzofuroxan core with bromine (C6) and methyl groups (C4/C5).
- Key Differences: Tautomerism: Exhibits two tautomeric forms due to the furoxan N-oxide group, unlike the stable pyridin-3-amine structure . Spectroscopy: Shows split ¹H-NMR signals at room temperature, whereas non-oxide analogs (e.g., benzofurazan) display singlets .
Physicochemical and Reactivity Comparison
Table 1: Structural and Functional Comparison
Biological Activity
6-Bromo-4,5-dimethylpyridin-3-amine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound features a pyridine ring substituted with a bromine atom and two methyl groups, which contribute to its potential pharmacological properties. This article provides an overview of the biological activity of 6-Bromo-4,5-dimethylpyridin-3-amine, including its mechanisms of action, synthesis, and applications in research.
The molecular formula of 6-Bromo-4,5-dimethylpyridin-3-amine is C₇H₈BrN₂. The compound is synthesized through various methods, including bromination of 4,5-dimethylpyridin-3-amine. A common synthetic route involves the use of bromine or brominating agents under controlled conditions to achieve the desired substitution at the 6-position of the pyridine ring.
Key Reactions:
- Nucleophilic Substitution: The bromine atom can be replaced by various nucleophiles.
- Suzuki Coupling: It can participate in palladium-catalyzed cross-coupling reactions with arylboronic acids to form new carbon-carbon bonds.
Biological Activities
Research indicates that 6-Bromo-4,5-dimethylpyridin-3-amine exhibits several biological activities:
Antimicrobial Properties
Several studies have highlighted the antimicrobial potential of this compound. It has shown efficacy against various bacterial strains and fungi. For instance, derivatives of similar pyridine compounds have been tested against pathogens such as Staphylococcus aureus and Escherichia coli, demonstrating significant inhibition zones in disk diffusion assays .
Anticancer Activity
Recent investigations have revealed that 6-Bromo-4,5-dimethylpyridin-3-amine induces apoptosis in cancer cell lines, particularly T24 human bladder cancer cells. This effect is mediated through mitochondrial pathways, suggesting that the compound may disrupt mitochondrial function leading to programmed cell death.
The exact mechanisms through which 6-Bromo-4,5-dimethylpyridin-3-amine exerts its biological effects are still under investigation. However, preliminary studies suggest that it may interact with specific enzymes or receptors involved in cellular signaling pathways. The compound's ability to induce apoptosis indicates potential interactions with apoptotic regulators such as caspases and Bcl-2 family proteins.
Case Studies and Research Findings
- Antimicrobial Activity Study:
-
Anticancer Evaluation:
- In vitro tests demonstrated that treatment with 6-Bromo-4,5-dimethylpyridin-3-amine led to significant reductions in cell viability in T24 cells compared to control groups. Flow cytometry analysis confirmed an increase in apoptotic cells following treatment.
Data Summary Table
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
